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Compound of Interest

Compound Name: L-Tyrosine-13C9
CAS No.: 55443-60-2
Cat. No.: B3271782
Get Quote
. J

Executive Summary

L-Tyrosine-13C9 is a stable isotope-labeled isotopologue of the non-essential amino acid L-
Tyrosine, in which all nine carbon atoms are replaced by Carbon-13 (

).[11[2][3][4] Unlike radioisotopes, it is non-radioactive and chemically identical to the
endogenous analyte, differing only in molecular mass (+9 Da).

This mass shift renders it an ideal internal standard (IS) for absolute quantification via Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and a powerful tracer for metabolic
flux analysis (MFA) in catecholamine and thyroid hormone biosynthesis pathways. This guide
details its physicochemical properties, experimental utility, and validated protocols for
bioanalytical applications.

Part 1: Physicochemical Characterization

To utilize L-Tyrosine-13C9 effectively, researchers must account for its specific mass-to-charge

(
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) shift and solubility profile during method development.

Technical Specifications

Property Specification
L-Tyrosine (
Chemical Name
)
55443-60-2 (Specific to
CAS Number
form)
Linear Formula
Molecular Weight 190.12 g/mol (vs. ~181.19 g/mol for unlabeled)
Mass Shift +9.03 Da (nominal +9 Da)
Typically
Isotopic Purity
atom basis
Solubility Water: 0.45 g/L at 25°C (Poor); 1M HCI: Soluble
-COOH: 2.20;
pKa Values NH

:9.11; Phenolic -OH: 10.07

Structural Visualization

The following diagram illustrates the carbon backbone where the

substitution occurs.
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Figure 1: Molecular map of L-Tyrosine-13C9. Red nodes indicate positions of Carbon-13
substitution.

Part 2: Mechanisms of Utility
The Principle of Isotope Dilution Mass Spectrometry
(IDMS)

The primary application of L-Tyrosine-13C9 is as an Internal Standard (IS). In LC-MS/MS,
matrix effects (ion suppression or enhancement) can compromise quantitative accuracy.
Because L-Tyrosine-13C9 co-elutes with endogenous tyrosine but is resolved by mass
spectrometry, it experiences the exact same ionization environment.

e Mechanism: The ratio of the endogenous analyte area to the heavy isotope area is
calculated. Since the concentration of the heavy isotope is known (spiked), the endogenous
concentration is derived mathematically, normalizing for all extraction and ionization losses.
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Metabolic Tracer Logic

In metabolic flux analysis, L-Tyrosine-13C9 tracks the rate of synthesis for downstream
metabolites. Because the aromatic ring is fully labeled (

), fragments retaining the ring can be distinguished from those retaining only the aliphatic chain

(

), allowing researchers to pinpoint specific enzymatic cleavage sites.

Part 3: Applications in Drug Development &
Research
Targeted Metabolomics & Clinical MS

Quantification of tyrosine is critical for diagnosing metabolic disorders such as Tyrosinemia
(Type 1, 1I, 1) and Phenylketonuria (PKU).

o Advantage:

-Tyrosine is superior to deuterated standards (
or

) because deuterium on the aromatic ring can undergo hydrogen-deuterium exchange (HDX)
in acidic solutions, leading to signal loss. The carbon backbone is biologically and chemically
inert to exchange.

Proteomics (SILAC)

While Lysine and Arginine are standard for SILAC (Stable Isotope Labeling by Amino acids in
Cell culture) due to Trypsin specificity, L-Tyrosine-13C9 is essential for:

e Tyrosine Kinase Signaling: Studying phosphorylation dynamics (pTyr) where tyrosine
turnover rates are the specific variable.

* Non-Canonical Cleavage: Experiments utilizing Chymotrypsin (cleaves C-terminal to
Tyr/Phe/Trp).
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Part 4: Experimental Protocol (LC-MS/MS
Quantitation)

Objective: Absolute quantification of L-Tyrosine in human plasma. Standard: L-Tyrosine-13C9

(1S).[21[3][4]

Reagents & Preparation

e Stock Solution (1 mg/mL): Dissolve L-Tyrosine-13C9 in 0.1 M HCI. Note: Tyrosine is
sparingly soluble in neutral water.

e Working IS Solution: Dilute stock to 10 pg/mL in 50% Methanol/Water.

Sample Preparation (Protein Precipitation)

 Aliquot: Transfer 50 pL of plasma to a 1.5 mL centrifuge tube.

o Spike: Add 10 pL of Working IS Solution. Vortex briefly.

o Precipitate: Add 200 pL of ice-cold Acetonitrile (containing 0.1% Formic Acid).
o Vortex/Centrifuge: Vortex for 1 min. Centrifuge at 14,000 x g for 10 min at 4°C.

o Supernatant: Transfer 100 uL of supernatant to an autosampler vial. Dilute 1:1 with water to
match initial mobile phase conditions.

LC-MS/MS Parameters[6]

e Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 pum).
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

« lonization: ESI Positive Mode (

).[5]
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MRM Transitions (Multiple Reaction Monitoring)

The mass shift must be calculated precisely for the precursor and product ions.

Precursor (

Product lon . Collision
Analyte . Loss Identity
) (Quantifier) Energy (eV)
L-Tyrosine
(Native) 1821 136.1 (Formic Acid) 15
-Tyrasine 182.1 165.1 10
(Native) ' ' (Ammonia)
L-Tyrosine-13C9
191.1 144.1 15
(1S)
L-Tyrosine-13C9
191.1 173.1 10
(1S)
Note: The primary transition 182
136 involves the loss of the carboxylic acid group (
). For the
isotope, this group is
, Which has a mass of ~46 Da (vs 45 Da). Therefore, 191 - 47 = 144,
Workflow Diagram
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Figure 2: Validated workflow for absolute quantitation of Tyrosine using 13C9-IS.
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Part 5: Metabolic Fate & Pathway Analysis

When used as a tracer, L-Tyrosine-13C9 illuminates the catecholamine biosynthesis pathway.
This is critical in neurodegenerative disease research (e.g., Parkinson's) to measure dopamine

turnover rates.
Pathway Visualization
The following diagram tracks the

label through the synthesis of DOPA and Dopamine.

Note on Mass Shift

L'TerSIne'13C9 13C atom. Dopamine retains

Decarboxylation removes one
(Precursor) 8 labeled carbons.

Tyrosine Hydroxylase
(Rate Limiting)

L-DOPA-13C9
(Intermediate)

DOPA Decarboxylase

4
Dopamine-13C8 13CO2
(Neurotransmitter) (Released)
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Figure 3: Metabolic fate of L-Tyrosine-13C9. Note the loss of one 13C atom during the
conversion of DOPA to Dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b3271782?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3271782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

